![molecular formula C11H22O5 B6164277 4-[3-(4-hydroxybutoxy)propoxy]butanoic acid CAS No. 2416230-73-2](/img/new.no-structure.jpg)
4-[3-(4-hydroxybutoxy)propoxy]butanoic acid
Overview
Description
4-[3-(4-Hydroxybutoxy)propoxy]butanoic acid is an organic compound characterized by its unique structure, which includes a butanoic acid backbone with hydroxybutoxy and propoxy groups attached
Preparation Methods
Synthetic Routes and Reaction Conditions: The synthesis of 4-[3-(4-hydroxybutoxy)propoxy]butanoic acid typically involves multi-step organic reactions. One common method includes the reaction of butanoic acid with 4-hydroxybutanol and 3-chloropropanol under controlled conditions to form the desired product. The reaction may require the use of catalysts and specific temperature and pressure conditions to optimize yield and purity.
Industrial Production Methods: In an industrial setting, the production of this compound may involve large-scale batch or continuous processes. The use of automated reactors and precise control of reaction parameters ensures consistent quality and efficiency. Purification steps such as distillation, crystallization, or chromatography may be employed to isolate the final product.
Chemical Reactions Analysis
Types of Reactions: 4-[3-(4-Hydroxybutoxy)propoxy]butanoic acid can undergo various chemical reactions, including:
Oxidation: The hydroxy groups can be oxidized to form corresponding ketones or aldehydes.
Reduction: The carboxylic acid group can be reduced to an alcohol.
Substitution: The hydroxy groups can participate in nucleophilic substitution reactions.
Common Reagents and Conditions:
Oxidation: Reagents such as potassium permanganate or chromium trioxide in acidic conditions.
Reduction: Reagents like lithium aluminum hydride or sodium borohydride.
Substitution: Conditions may include the use of strong bases or acids to facilitate the reaction.
Major Products:
Oxidation: Formation of ketones or aldehydes.
Reduction: Formation of alcohols.
Substitution: Formation of substituted butanoic acid derivatives.
Scientific Research Applications
4-[3-(4-Hydroxybutoxy)propoxy]butanoic acid has several scientific research applications:
Chemistry: Used as an intermediate in the synthesis of more complex organic molecules.
Biology: Investigated for its potential role in biochemical pathways and interactions with biological molecules.
Medicine: Explored for its potential therapeutic properties and as a building block for drug development.
Industry: Utilized in the production of specialty chemicals and materials.
Mechanism of Action
The mechanism of action of 4-[3-(4-hydroxybutoxy)propoxy]butanoic acid involves its interaction with specific molecular targets. The hydroxy and carboxylic acid groups can form hydrogen bonds and participate in various biochemical reactions. These interactions can influence cellular pathways and biological processes, making the compound of interest for therapeutic and industrial applications.
Comparison with Similar Compounds
4-Hydroxybutanoic acid: Shares the butanoic acid backbone but lacks the propoxy group.
3-(4-Hydroxybutoxy)propanoic acid: Similar structure but with different positioning of functional groups.
Uniqueness: 4-[3-(4-Hydroxybutoxy)propoxy]butanoic acid is unique due to its specific combination of hydroxybutoxy and propoxy groups attached to the butanoic acid backbone. This unique structure imparts distinct chemical and physical properties, making it valuable for specific applications in research and industry.
Properties
CAS No. |
2416230-73-2 |
|---|---|
Molecular Formula |
C11H22O5 |
Molecular Weight |
234.3 |
Purity |
95 |
Origin of Product |
United States |
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